methyl 4-[2-(4-biphenylyl)-2-oxoethoxy]benzoate

• IUPAC Name: methyl 4-[2-oxo-2-(4-phenylphenyl)ethoxy]benzoate
• InChI: InChI=1S/C22H18O4/c1-25-22(24)19-11-13-20(14-12-19)26-15-21(23)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-14H,15H2,1H3
• InChI Key: KXAUEFOHNUNGEP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H18O4
• Molecular Weight: 346.4 g/mol

Description

Methyl 4-[2-(4-biphenylyl)-2-oxoethoxy]benzoate, also known as MK-677 or Ibutamoren, is a non-peptide selective agonist of the ghrelin receptor. It is a growth hormone secretagogue that stimulates the release of growth hormone from the pituitary gland. This compound has gained significant attention in the scientific community due to its potential use in treating growth hormone deficiency, osteoporosis, and other age-related conditions.

Mechanism of Action

Methyl 4-[2-(4-biphenylyl)-2-oxoethoxy]benzoate works by selectively activating the ghrelin receptor, which is primarily expressed in the hypothalamus and pituitary gland. Activation of this receptor leads to an increase in the release of growth hormone and IGF-1. This in turn promotes growth and repair of tissues throughout the body.
Biochemical and Physiological Effects:
In addition to its effects on growth hormone and IGF-1, methyl 4-[2-(4-biphenylyl)-2-oxoethoxy]benzoate has been shown to have a number of other biochemical and physiological effects. These include increased bone density, improved sleep quality, and increased lean body mass. It has also been shown to improve glucose metabolism and insulin sensitivity in some studies.

Advantages and Limitations for Lab Experiments

One advantage of methyl 4-[2-(4-biphenylyl)-2-oxoethoxy]benzoate for lab experiments is its selectivity for the ghrelin receptor. This allows for more targeted effects on growth hormone release and reduces the risk of off-target effects. However, there are also limitations to its use in lab experiments, such as the need for careful dosing to avoid potential side effects and the potential for variability in response between individuals.

Future Directions

There are a number of potential future directions for research on methyl 4-[2-(4-biphenylyl)-2-oxoethoxy]benzoate. These include further studies on its effects on bone density and fracture risk, as well as its potential use in treating conditions such as sarcopenia and cognitive decline in the elderly. There is also interest in its use in combination with other therapies, such as growth hormone or testosterone replacement therapy, to maximize its effects.

Synthesis Methods

Methyl 4-[2-(4-biphenylyl)-2-oxoethoxy]benzoate is synthesized through a series of chemical reactions starting from 4-bromo-3-nitrobenzoic acid. The nitro group is reduced to an amine, which is then coupled with 4-(2-aminoethyl)phenol. The resulting compound is then esterified with methyl 4-bromobenzoate to give the final product, methyl 4-[2-(4-biphenylyl)-2-oxoethoxy]benzoate.

Scientific Research Applications

Methyl 4-[2-(4-biphenylyl)-2-oxoethoxy]benzoate has been extensively studied for its potential use in treating growth hormone deficiency and related conditions. It has been shown to increase the release of growth hormone and insulin-like growth factor 1 (IGF-1) in both animals and humans. This has led to interest in its potential use in treating conditions such as osteoporosis, muscle wasting, and frailty in the elderly.